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Compound of Interest

Compound Name: CAY10505

Cat. No.: B1684643

This guide provides researchers, scientists, and drug development professionals with detailed
information on the long-term storage conditions for CAY10505, a potent and selective PI3Ky
inhibitor.

Frequently Asked Questions (FAQs) and
Troubleshooting

Q1: What are the recommended long-term storage conditions for CAY10505 as a solid?

Al: For long-term storage, CAY10505 should be stored as a solid (lyophilized powder) at
-20°C.[1][2] It is also recommended to keep it in a dry and dark place.[1] For short-term
storage, 0-4°C is acceptable for days to weeks.[1]

Q2: How should | store CAY10505 once it is in solution?

A2: Stock solutions of CAY10505 should be stored at -20°C for long-term storage (months).[1]
For short-term storage (days to weeks), they can be kept at 0-4°C.[1] CAY10505 is soluble in
DMSO.[1][3]

Q3: What is the expected shelf-life of CAY105057?

A3: If stored properly as a solid at -20°C, CAY10505 is stable for at least two to four years.[1][3]
One supplier indicates a stability of > 4 years, while another suggests >2 years.[1][3]
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Q4: My CAY10505 was shipped at room temperature. Is it still viable?

A4: Yes. CAY10505 is considered stable enough for a few weeks during ordinary shipping and
time spent in customs at ambient temperatures.[1] Upon receipt, you should immediately store
it at the recommended long-term storage temperature of -20°C.

Q5: | have noticed slight variations in storage recommendations between different suppliers.
What should | do?

A5: It is always best to adhere to the storage conditions provided on the product's certificate of
analysis or datasheet that was supplied with your specific batch of CAY10505. While general
recommendations are consistent (-20°C for long-term), batch-specific information is the most
accurate.

Q6: How can | assess the stability of my CAY10505 after long-term storage?

A6: To verify the stability and purity of your compound, you can perform analytical tests such as
High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS). You would compare the results of your stored sample against a freshly
prepared sample or a reference standard. A "significant change" is defined as the failure to
meet its specification.[4]

Summary of Storage Conditions

. Additional
Form Storage Duration Temperature .
Conditions
] N Short-term (days to
Solid (Lyophilized) 0-4°C Dry and dark][1]
weeks)
Long-term (months to
-20°C Dry and dark[1]
years)
Stock Solution (in Short-term (days to 0. 4°C
DMSO) weeks)
Long-term (months) -20°C
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Experimental Protocols
Protocol: Stability Assessment of CAY10505 using LC-
MS

This protocol outlines a general procedure to assess the stability of CAY10505 after long-term
storage.

Objective: To determine the purity and identify potential degradation products of a CAY10505
sample that has been stored for an extended period.

Materials:

Stored CAY 10505 sample

Reference standard of CAY10505 (freshly acquired or properly stored)

DMSO (HPLC grade)

Mobile phase solvents (e.g., acetonitrile, water with formic acid, HPLC grade)

LC-MS system
Methodology:
e Sample Preparation:

o Accurately weigh and dissolve the stored CAY10505 and the reference standard in DMSO
to prepare stock solutions of a known concentration (e.g., 10 mM).

o Further dilute the stock solutions with the mobile phase to a working concentration suitable
for your LC-MS system (e.g., 1 uM).

e LC-MS Analysis:

o Equilibrate the LC-MS system with the appropriate mobile phase.
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o Inject the reference standard solution to establish the retention time and the mass-to-
charge ratio (m/z) of intact CAY10505 (Molecular Weight: 289.28 g/mol ).[1]

o Inject the stored CAY10505 sample solution.

o Run a gradient elution to separate CAY10505 from any potential degradation products.

o Data Analysis:
o Compare the chromatograms of the stored sample and the reference standard.

o Check for a decrease in the peak area of the parent compound in the stored sample
compared to the reference.

o Look for the appearance of new peaks in the chromatogram of the stored sample, which
may indicate degradation products.

o Analyze the mass spectra of any new peaks to identify the molecular weights of potential
degradation products.

Visualizations
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CAY10505 Storage Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [CAY10505 Technical Support Center: Long-Term
Storage and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684643#long-term-storage-conditions-for-cay10505]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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